2-Amino-5-chloropyridin-4-OL
Overview
Description
2-Amino-5-chloropyridin-4-OL is a chemical compound with the molecular formula C5H5ClN2O and a molecular weight of 144.56 . It is a beige to beige-brown crystalline powder .
Synthesis Analysis
The synthesis of 2-Amino-5-chloropyridin-4-OL involves several steps. One method starts with 2-Chloropyridine in an acetic acid medium, heated to about 50 degrees Celsius, with 30% hydrogen peroxide to 2-Chloropyridine-N-oxide . Another method involves the use of halogenated amino pyridines .Molecular Structure Analysis
The molecular structure of 2-Amino-5-chloropyridin-4-OL consists of a six-membered pyridine ring with a chlorine atom at the 5th position, an amino group at the 2nd position, and a hydroxyl group at the 4th position .Chemical Reactions Analysis
2-Amino-5-chloropyridin-4-OL can be used as a synthetic intermediate in various chemical reactions. For example, it can be used to synthesize zopiclone, a cyclopyrrolone member of a family of non-benzodiazepine GABAA receptor agonists .Physical And Chemical Properties Analysis
2-Amino-5-chloropyridin-4-OL has a predicted density of 1.516±0.06 g/cm3 and a predicted boiling point of 442.7±40.0 °C . The compound is a solid at room temperature .Scientific Research Applications
Pharmaceutical Synthesis
2-Amino-5-chloropyridin-4-OL: is a valuable synthetic intermediate in pharmaceutical chemistry. It is utilized in the synthesis of various therapeutic compounds, including zopiclone , which is a non-benzodiazepine GABAA receptor agonist used for the treatment of insomnia . The compound’s ability to act as an intermediate allows for the creation of complex molecular structures necessary for drug development.
Agrochemical Research
In the field of agrochemistry, 2-Amino-5-chloropyridin-4-OL serves as an intermediate for the synthesis of plant growth regulators and pesticides. Its derivatives can influence plant growth, offering potential benefits in increasing crop yields and protecting plants from pests .
Biochemical Research
As a biochemical reagent, 2-Amino-5-chloropyridin-4-OL can be employed in life science research. It may be used as a building block for organic compounds that are relevant to biological studies, aiding in the exploration of biochemical pathways and processes .
Safety and Hazards
Mechanism of Action
Pharmacokinetics:
- The compound’s solubility in water is relatively low, but it dissolves in some organic solvents (e.g., ethanol, dimethyl ether) . Information on its volume of distribution is not available. Details regarding its metabolic pathways remain elusive. The route of elimination and half-life are unknown.
Action Environment:
Environmental factors play a crucial role in the compound’s efficacy and stability. Factors such as pH, temperature, and the presence of other molecules can influence its behavior. For instance, degradation under specific conditions may affect its therapeutic effectiveness.
properties
IUPAC Name |
2-amino-5-chloro-1H-pyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H3,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFQWATRBGHOQBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=C(C1=O)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1121585-12-3 | |
Record name | 2-amino-5-chloropyridin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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